Cas no 21849-89-8 (2-(4-bromophenyl)phenol)

• Product Name: 2-(4-bromophenyl)phenol
• CAS No: 21849-89-8
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• MDL: MFCD11933563
• CID: 1091043
• PubChem ID: 18795255
• Update Time: 2025-04-20

2-(4-bromophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-[1,1'-biphenyl]-2-ol
• 4'-Bromo-2-biphenylol
• 4'-BROMO-BIPHENYL-2-OL
• [1,1'-Biphenyl]-2-ol, 4'-bromo-
• 4'-bromobiphenyl-2-ol
• ZGOWIHIGUHWAMQ-UHFFFAOYSA-N
• AK144484
• 2-(4-bromophenyl)phenol
• C74083
• DB-337645
• SCHEMBL2266653
• A911319
• biphenyl-2-ol, 4'-bromo-
• AKOS017565247
• WAA84989
• MFCD11933563
• 21849-89-8
• DS-7870
• CS-0163051
• A1-08558

• MDL： MFCD11933563
• Inchi： 1S/C12H9BrO/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14/h1-8,14H
• InChI Key： ZGOWIHIGUHWAMQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 247.98368g/mol
• Monoisotopic Mass: 247.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

2-(4-bromophenyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls